Cas no 197094-13-6 (5-(1H-pyrazol-1-yl)pentanoic acid)

• Product Name: 5-(1H-pyrazol-1-yl)pentanoic acid
• CAS No: 197094-13-6
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD11192986
• CID: 3870805
• PubChem ID: 15356622
• Update Time: 2025-04-22

5-(1H-pyrazol-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-pentanoic acid
• 5-(1H-pyrazol-1-yl)pentanoic acid
• SCHEMBL5521617
• SY275301
• MFCD11192986
• 5-(1-Pyrazolyl)pentanoic Acid
• EN300-1839810
• DTXSID701309145
• 197094-13-6
• starbld0031308

• MDL： MFCD11192986
• Inchi： 1S/C8H12N2O2/c11-8(12)4-1-2-6-10-7-3-5-9-10/h3,5,7H,1-2,4,6H2,(H,11,12)
• InChI Key： YMFQLAHROLJYTE-UHFFFAOYSA-N
• SMILES： N1(CCCCC(O)=O)C=CC=N1

Computed Properties

• Exact Mass: 168.089877630Da
• Monoisotopic Mass: 168.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1Ų